Cas no 899979-02-3 (N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-2-(naphthalen-1-yl)acetamide
• CAS No: 899979-02-3
• MF: C₂₃H₂₆N₂O
• MW: 346.465345859528
• CID: 5460687
• Update Time: 2025-10-28

N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-2-(naphthalen-1-yl)acetamide
• N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-2-(naphthalen-1-yl)acetamide
• VU0504335-1
• N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-2-naphthalen-1-ylacetamide
• N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C23H26N2O/c1-17-11-13-19(14-12-17)22(25(2)3)16-24-23(26)15-20-9-6-8-18-7-4-5-10-21(18)20/h4-14,22H,15-16H2,1-3H3,(H,24,26)
• InChI Key： PMIZPSQZRZAKHW-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)NCC(C1C=CC(C)=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• XLogP3: 4.3
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-2-(naphthalen-1-yl)acetamide

N-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-2-(Naphthalen-1-Yl)Acetamide: A Comprehensive Overview

N-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-2-(Naphthalen-1-Yl)Acetamide is a complex organic compound with the CAS number 899979-02-3. This compound is characterized by its intricate molecular structure, which includes a dimethylamino group, a 4-methylphenyl group, and a naphthalenyl group. The combination of these functional groups makes it a unique molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of N-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-2-(Naphthalen-1-Yl)Acetamide is defined by its acetamide backbone, which serves as the central framework. The dimethylamino group attached to the nitrogen atom introduces basicity and enhances the molecule's ability to form hydrogen bonds. The 4-methylphenyl group adds aromaticity and contributes to the compound's stability, while the naphthalenyl group further extends the aromatic system, potentially influencing the molecule's electronic properties.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a template for designing bioactive molecules with specific pharmacological properties. For instance, its dimethylamino group has been shown to enhance bioavailability, making it a promising candidate for drug delivery systems. Additionally, the naphthalenyl group has been linked to anti-inflammatory and antioxidant activities, suggesting its potential use in treating chronic diseases such as cardiovascular disorders and neurodegenerative diseases.

In the field of materials science, N-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-2-(Naphthalen-1-Yl)Acetamide has been investigated for its role in creating advanced materials with tailored properties. Its aromatic system makes it a suitable candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to form self-assembled monolayers has also been explored for use in surface modification and nanotechnology.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the acetamide backbone through nucleophilic acylation, followed by the introduction of the dimethylamino and aromatic groups via coupling reactions. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications.

From an environmental perspective, N-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-2-(Naphthalen-1-Yl)Acetamide has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This makes it a sustainable choice for industries seeking eco-friendly alternatives.

In conclusion, N-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-2-(Naphthalen-1-Yl)Acetamide (CAS No: 899979-02-3) is a versatile compound with diverse applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry and materials science.